Cas no 2227857-36-3 (rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol)

Rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol is a chiral compound with a complex structure, offering unique advantages in organic synthesis. Its chirality and functional group make it a valuable intermediate for the preparation of enantiomerically pure compounds, particularly in pharmaceuticals and agrochemicals. The compound's structural features facilitate efficient stereochemical control in chemical transformations.
rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol structure
2227857-36-3 structure
Product Name:rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol
CAS No:2227857-36-3
MF:C10H13NO2
MW:179.215722799301
CID:6478784
PubChem ID:165587576
Update Time:2025-06-24

rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

    • rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol
    • EN300-1625317
    • 2227857-36-3
    • Inchi: 1S/C10H13NO2/c1-7-2-8(4-11-3-7)9-5-13-6-10(9)12/h2-4,9-10,12H,5-6H2,1H3/t9-,10+/m0/s1
    • InChI Key: UDTOQDJNOTZPAZ-VHSXEESVSA-N
    • SMILES: O1C[C@H]([C@H](C2C=NC=C(C)C=2)C1)O

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 42.4Ų

rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1625317-0.05g
rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol
2227857-36-3
0.05g
$1709.0 2023-06-04
Enamine
EN300-1625317-0.1g
rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol
2227857-36-3
0.1g
$1791.0 2023-06-04
Enamine
EN300-1625317-0.25g
rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol
2227857-36-3
0.25g
$1872.0 2023-06-04
Enamine
EN300-1625317-0.5g
rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol
2227857-36-3
0.5g
$1954.0 2023-06-04
Enamine
EN300-1625317-1.0g
rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol
2227857-36-3
1g
$2035.0 2023-06-04
Enamine
EN300-1625317-2.5g
rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol
2227857-36-3
2.5g
$3988.0 2023-06-04
Enamine
EN300-1625317-5.0g
rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol
2227857-36-3
5g
$5900.0 2023-06-04
Enamine
EN300-1625317-10.0g
rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol
2227857-36-3
10g
$8749.0 2023-06-04
Enamine
EN300-1625317-50mg
rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol
2227857-36-3
50mg
$768.0 2023-09-22
Enamine
EN300-1625317-100mg
rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol
2227857-36-3
100mg
$804.0 2023-09-22

rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol Related Literature

Additional information on rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol

Introduction to Rac-(3R,4S)-4-(5-methylpyridin-3-yl)oxolan-3-ol and Its Significance in Modern Chemical Biology

Rac-(3R,4S-4-(5-methylpyridin-3-yl)oxolan-3-ol

, CAS No. 2227857-36-3) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and therapeutic development. This compound belongs to a class of molecules known as oxolanes, which are cyclic ethers with a five-membered ring structure. The presence of a chiral center at the 3 and 4 positions, along with the substitution of a 5-methylpyridin-3-yl group, makes this molecule of particular interest for its stereochemical complexity and biological activity.

The stereochemistry of Rac-(3R,4S-4-(5-methylpyridin-3-yl)oxolan-3-ol) is crucial for its biological function. Chiral molecules often exhibit different biological activities depending on their stereoconfiguration, making the precise control of stereochemistry essential for pharmaceutical applications. The R-configuration at the 3 position and the S-configuration at the 4 position contribute to the unique three-dimensional shape of the molecule, which can influence its interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The 5-methylpyridin-3-yl substituent in Rac-(3R,4S-4(5-methylpyridin-3-yl)oxolan-
3)-ol introduces a pyridine ring, which is a common motif in many biologically active compounds. Pyridine derivatives have been widely studied for their role in various biological processes, including neurotransmitter receptor binding and enzyme inhibition. The incorporation of this group into an oxolane framework suggests that Rac-(
3R,4S)-
4-(
5-methylpyridin
3
-yl
)oxolan
-
3
-ol may exhibit interesting pharmacological properties.

The oxolane ring itself is known for its stability and ability to engage in hydrogen bonding interactions, making it a valuable scaffold for drug design. The oxygen atom in the oxolane ring can form hydrogen bonds with polar residues in biological targets, enhancing binding affinity. Additionally, the cyclic structure can provide rigidity to the molecule, which may be beneficial for achieving high selectivity in drug interactions.

The synthesis of Rac-(
3R,4S)-
4-(
5-methylpyridin
3
-yl
)oxolan
-
3
-ol presents unique challenges due to its chiral centers and heterocyclic substituents. Advanced synthetic methodologies such as asymmetric catalysis and enantioselective reactions are often employed to achieve the desired stereochemical purity. The development of efficient synthetic routes is crucial for both academic research and industrial applications, as it allows for scalable production and further functionalization of the molecule.

In recent studies, Rac-(
3R,4S)-
4-(
5-methylpyridin
3
-yl
)oxolan
-
3
-ol has been investigated for its potential role in modulating biological pathways associated with inflammation and neurodegeneration. Preliminary findings suggest that this compound may interact with specific enzymes involved in these pathways, leading to therapeutic effects. For instance, its ability to bind to certain enzymes could inhibit inflammatory responses or prevent the aggregation of misfolded proteins associated with neurodegenerative diseases.

The use of computational modeling and molecular dynamics simulations has been instrumental in understanding the binding interactions of Rac-(
3R, 4S >- 4 ( 5 -methylpyridin 3 -yl )oxolan - 3 -ol) with biological targets. These studies have provided insights into how the molecule's stereochemistry and substituents influence its binding affinity and selectivity. By leveraging computational tools, researchers can predict potential drug candidates more efficiently and design experiments that optimize biological activity.

The development of novel pharmaceuticals often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and computer science. Rac-(
- 4 ( 5 -methylpyridin 3 -yl )oxolan - 3 -ol exemplifies this collaborative effort, as it represents a compound that has been designed with both structural complexity and biological function in mind. The ongoing research into this molecule underscores the importance of innovative chemical biology approaches in addressing complex diseases.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd